Cas no 147544-57-8 ((3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene)

• Product Name: (3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene
• CAS No: 147544-57-8
• MF: C₂₁H₃₁Br
• MW: 363.374845743179
• CID: 1003313
• PubChem ID: 53442220
• Update Time: 2025-10-19

(3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene Chemical and Physical Properties

Names and Identifiers

• Z-1-BROMOHENEICOSA-3,6,9,12,15,18-HEXAENE
• 1-bromohenicosa-3,6,9,12,15,18-hexaene
• DTXSID40703023
• 147544-57-8
• (3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene

• Inchi： 1S/C21H31Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3
• InChI Key： NKQVCBRVKYHATC-UHFFFAOYSA-N
• SMILES： BrCCC=CCC=CCC=CCC=CCC=CCC=CCC

Computed Properties

• Exact Mass: 362.16091g/mol
• Monoisotopic Mass: 362.16091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6
• XLogP3: 7.4
• Topological Polar Surface Area: 0Ų

Additional information on (3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene

Recent Advances in the Study of (3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene (CAS: 147544-57-8)

The compound (3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene (CAS: 147544-57-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This polyunsaturated fatty acid derivative, characterized by its six cis-double bonds and a terminal bromine atom, has been the subject of several cutting-edge studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological potential.

Recent research has focused on the synthesis and optimization of (3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene, with particular emphasis on improving yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts to achieve stereoselective synthesis, reducing byproducts and enhancing efficiency. This advancement is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro studies have revealed that this compound exhibits promising anti-inflammatory properties by modulating the NF-κB signaling pathway. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that (3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene significantly reduced pro-inflammatory cytokine production in macrophage cells, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action have uncovered its interaction with membrane-bound receptors, particularly G protein-coupled receptors (GPCRs). Molecular docking simulations and binding assays indicate that the compound's polyunsaturated structure allows it to integrate into lipid bilayers, potentially influencing receptor conformation and downstream signaling. This unique mechanism sets it apart from traditional small-molecule inhibitors and opens new avenues for drug design.

Despite these promising findings, challenges remain in the development of (3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. Current research is exploring prodrug strategies and nanoformulations to enhance its pharmacokinetic profile.

In conclusion, (3Z,6Z,9Z,12Z,15Z,18Z)-1-Bromohenicosa-3,6,9,12,15,18-hexaene represents a fascinating compound with significant potential in medicinal chemistry. Ongoing research is expected to further elucidate its therapeutic applications and optimize its properties for clinical development. The compound's unique structure and biological activity make it a valuable subject for continued investigation in the field of chemical biology.